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Compound of Interest

Compound Name: (1s)-7-Fluoroindanylamine

CAS No.: 1113025-33-4

Cat. No.: B3213218

Get Quote

Executive Summary
(1S)-7-Fluoroindanylamine (CAS: 2061996-47-0 for HCl salt; 1113025-33-4 for free base) is a

high-value chiral scaffold belonging to the 1-aminoindan class. Structurally, it is the 7-

fluorinated analog of the pharmacophore found in Rasagiline (Azilect), a potent MAO-B

inhibitor used in Parkinson’s disease.

The introduction of the fluorine atom at the C7 position—proximal to the chiral amine—serves

two critical medicinal chemistry functions:

Metabolic Blocking: It obstructs potential hydroxylation sites on the aromatic ring, extending

the compound's half-life.

Electronic Modulation: The electron-withdrawing nature of fluorine lowers the pKa of the

adjacent amine, potentially altering blood-brain barrier (BBB) permeability and receptor

binding affinity compared to the non-fluorinated parent.

This molecule is primarily utilized as a key intermediate in the synthesis of next-generation

MAO-B inhibitors and is explored in the structural optimization of Sphingosine-1-Phosphate
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(S1P) receptor modulators (analogous to Ozanimod).

Chemical Profile & Physicochemical Properties[1][2]
[3][4]
The following data characterizes the (S)-enantiomer. Researchers must verify enantiomeric

purity (>98% ee) prior to use in biological assays, as the (R)-enantiomer often exhibits

significantly different pharmacodynamics.

Property Value Notes

IUPAC Name
(1S)-7-Fluoro-2,3-dihydro-1H-

inden-1-amine

CAS Number
2061996-47-0 (HCl); 1113025-

33-4 (Base)

Molecular Formula C₉H₁₀FN

Molecular Weight
151.18 g/mol (Free Base);

187.64 g/mol (HCl)

Chirality (S)-Configuration Critical for receptor selectivity

Appearance
White to off-white crystalline

solid (HCl)
Hygroscopic

Solubility
DMSO (>20 mg/mL),

Methanol, Water (Salt)
Free base is lipophilic

pKa (Calc.) ~8.8 - 9.2

Lower than non-F analog (~9.

[1][2][3][4][5][6][7][8][9][10]

[11]5)

LogP (Calc.) ~1.9 - 2.1 Fluorine increases lipophilicity

H-Bond Donors 1 (Amine)

H-Bond Acceptors 2 (Amine, Fluorine)

Structural Analysis & Pharmacophore Logic

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.chemeo.com/cid/15-117-5/1H-Indole-2-3-dihydro
https://pubmed.ncbi.nlm.nih.gov/20186866/
https://en.wikipedia.org/wiki/Rasagiline
https://en.wikipedia.org/wiki/(R)-1-Aminoindane
https://www.echemi.com/supplier/pd2208045049-s-7-fluoro-2-3-dihydro-1h-inden-1-amine-hydrochloride.html?page=226
https://www.researchgate.net/publication/314458121_Synthesis_of_1-indanones_with_a_broad_range_of_biological_activity
https://pubmed.ncbi.nlm.nih.gov/12057839/
https://www.beilstein-journals.org/bjoc/articles/13/48
https://pmc.ncbi.nlm.nih.gov/articles/PMC11533869/
https://pubmed.ncbi.nlm.nih.gov/15573406/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10550966/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3213218?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The 1-aminoindan scaffold is a "privileged structure" in neuroscience. The (1S)-configuration

orients the amine group into a specific hydrophobic pocket within MAO-B or S1P receptors.

Fluorine Effect on Binding
The C7-Fluorine atom is not merely a steric placeholder. It exerts a strong inductive effect (-I),

pulling electron density away from the aromatic ring and the benzylic carbon (C1).

pKa Shift: By reducing the electron density on the nitrogen lone pair (through-bond

induction), the basicity is slightly attenuated. This increases the fraction of the uncharged

species at physiological pH (7.4), theoretically enhancing passive diffusion across the BBB.

Conformational Lock: The C7-F substituent creates a "gauche effect" or steric repulsion with

the C1-amine, potentially locking the amine into a preferred conformation for receptor

docking.

Graphviz Diagram: Structure-Activity Relationship (SAR)
The following diagram illustrates the functional logic of the molecule.
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Caption: SAR logic showing how the Fluorine atom and Chiral center contribute to the

molecule's pharmacological profile.
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Synthesizing the enantiopure (1S)-amine requires bypassing the racemic route or employing a

robust resolution strategy. The most scalable industrial route involves the synthesis of 7-fluoro-

1-indanone followed by asymmetric reductive amination.

Phase 1: Synthesis of 7-Fluoro-1-indanone (Precursor)
Reagents: 3-chloro-1-(2-fluorophenyl)propan-1-one, Aluminum Chloride (

), Sodium Chloride (

).

Mechanism: Intramolecular Friedel-Crafts Alkylation (Melt conditions).

Protocol:

Mix 3-chloro-1-(2-fluorophenyl)propan-1-one (1.0 eq) with

(5.0 eq) and

(2.0 eq).

Heat the neat mixture to 120°C (melt) for 2 hours. Caution: HCl gas evolution.

Quench the melt onto ice/water carefully.

Extract with Ethyl Acetate, wash with brine, and dry over

.

Purify via silica column (Hexane/EtOAc) to yield 7-fluoro-1-indanone.

Phase 2: Asymmetric Reductive Amination (The
"Ellman" Route)
This method uses a chiral auxiliary to induce stereochemistry, superior to classical resolution

for yield.

Reagents: (S)-(-)-tert-Butanesulfinamide (Ellman's Auxiliary), Titanium Ethoxide (
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), Sodium Borohydride (

).

Step-by-Step Protocol:

Imine Formation:

Dissolve 7-fluoro-1-indanone (10 mmol) in dry THF (50 mL).

Add (S)-(-)-tert-Butanesulfinamide (11 mmol) and

(20 mmol).

Reflux at 70°C for 16 hours under

.

Monitor by TLC until ketone is consumed.

Diastereoselective Reduction:

Cool the mixture to -48°C (critical for diastereoselectivity).

Slowly add

(40 mmol). Stir for 4 hours while warming to room temperature.

Mechanism:[7][10] The bulky sulfinyl group directs the hydride attack from the less

hindered face, establishing the (S)-configuration at C1.

Hydrolysis (Deprotection):

Quench with saturated

. Filter through Celite.

Treat the crude sulfinamide intermediate with 4M HCl in Dioxane/MeOH (1:1) for 2 hours

at RT.
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Concentrate to yield (1S)-7-fluoroindanylamine hydrochloride.

Validation:

Check enantiomeric excess (ee) via Chiral HPLC (Daicel Chiralcel OD-H column,

Hexane/IPA 90:10). Target: >98% ee.

Graphviz Diagram: Synthesis Workflow

Start: 3-chloro-1-(2-fluorophenyl)propan-1-one

Friedel-Crafts Cyclization
(AlCl3, 120°C)

Intermediate: 7-Fluoro-1-indanone

Chiral Imine Formation
((S)-t-Bu-Sulfinamide, Ti(OEt)4)

Diastereoselective Reduction
(NaBH4, -48°C)

Induces Chirality

Acid Hydrolysis
(HCl/MeOH)

Product: (1S)-7-Fluoroindanylamine HCl
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Click to download full resolution via product page

Caption: Synthesis of (1S)-7-Fluoroindanylamine via Ellman's Auxiliary method.

Applications in Drug Discovery
MAO-B Inhibition (Parkinson's Disease)
This molecule is the direct fluorinated scaffold of Rasagiline.

Mechanism: The propargyl-derivative of this amine (N-propargyl-7-fluoroindanylamine) acts

as a suicide substrate for Monoamine Oxidase B (MAO-B).

Advantage: The 7-fluoro substitution prevents metabolic ring hydroxylation, a common

clearance pathway for Rasagiline, potentially allowing for lower dosing and reduced "cheese

effect" (tyramine interaction).

S1P Receptor Modulation (Autoimmune)
Indanylamines are bioisosteres for the headgroups of S1P modulators like Ozanimod.

Role: The amine forms a salt bridge with Glu121 (or equivalent) in the S1P1 receptor binding

pocket.

Optimization: The (1S)-configuration is often strictly required for potency; the (1R)-

enantiomer may be inactive or off-target.

Handling, Safety & Stability
Storage: Store the HCl salt at 2-8°C under inert gas (Argon/Nitrogen). It is hygroscopic.

Stability: Stable in solid form for >2 years. In solution (DMSO/MeOH), use within 24 hours or

freeze at -20°C.

Hazards:

H302: Harmful if swallowed.

H315/H319: Causes skin and serious eye irritation.
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P280: Wear protective gloves/eye protection.

Disposal: Incinerate in a chemical incinerator equipped with an afterburner and scrubber

(due to Fluorine content).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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